2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-[2-(thiophen-2-yl)ethyl]acetamide

• IUPAC Name: 2-(3,5-dimethylpyrazol-1-yl)-N-(2-thiophen-2-ylethyl)acetamide
• InChI: InChI=1S/C13H17N3OS/c1-10-8-11(2)16(15-10)9-13(17)14-6-5-12-4-3-7-18-12/h3-4,7-8H,5-6,9H2,1-2H3,(H,14,17)
• InChI Key: YWWXZQIXXQWPGC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1CC(=O)NCCC2=CC=CS2)C
• Molecular Formula: C13H17N3OS
• Molecular Weight: 263.36 g/mol

Description

2-(3,5-Dimethyl-1H-pyrazol-1-yl)-N-[2-(thiophen-2-yl)ethyl]acetamide, also known as DMPEA, is an organic compound commonly used in scientific research. It is a member of the pyrazole family and is used as a ligand, a chemical compound that binds to other molecules, in various biochemical and physiological experiments. DMPEA is known to have a wide range of applications in laboratory research, including its use as a drug target, a biochemical catalyst, and a modulator of cell signaling.

Scientific Research Applications

2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-[2-(thiophen-2-yl)ethyl]acetamide is widely used in scientific research due to its ability to bind to various molecules, including proteins, peptides, and small molecules. It is used as a drug target, a biochemical catalyst, and a modulator of cell signaling. 2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-[2-(thiophen-2-yl)ethyl]acetamide has been used to study the effects of various drugs on the body, as well as to develop new drugs. It has also been used to study the effects of various hormones and neurotransmitters on the body. Additionally, 2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-[2-(thiophen-2-yl)ethyl]acetamide has been used in studies of the effects of various metals and toxins on the body.

Mechanism of Action

2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-[2-(thiophen-2-yl)ethyl]acetamide acts as a ligand, binding to various molecules and modulating their activity. It has been found to bind to proteins, peptides, and small molecules, and it is thought to interact with them in a variety of ways. For example, it has been found to bind to enzymes and modulate their activity, as well as to bind to receptors and modulate their activity. Additionally, 2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-[2-(thiophen-2-yl)ethyl]acetamide has been found to bind to various hormones and neurotransmitters, and it is thought to modulate their activity as well.
Biochemical and Physiological Effects
2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-[2-(thiophen-2-yl)ethyl]acetamide has been found to have a variety of biochemical and physiological effects. It has been found to modulate the activity of various enzymes, hormones, and neurotransmitters. Additionally, it has been found to interact with various cell signaling pathways, and it is thought to modulate their activity as well. Furthermore, 2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-[2-(thiophen-2-yl)ethyl]acetamide has been found to have a variety of effects on the body, including the regulation of blood pressure, the regulation of glucose levels, and the regulation of inflammation.

Advantages and Limitations for Lab Experiments

The use of 2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-[2-(thiophen-2-yl)ethyl]acetamide in laboratory experiments has several advantages. First, it is relatively inexpensive and easy to obtain. Second, it is highly soluble in water and other solvents, making it easy to use in experiments. Third, it is relatively stable and has a long shelf life. Additionally, it is non-toxic and has a low toxicity profile. However, there are some limitations to the use of 2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-[2-(thiophen-2-yl)ethyl]acetamide in laboratory experiments. First, it is not very selective, meaning that it can bind to a variety of molecules and modulate their activity. Second, it is not very specific, meaning that it can bind to a variety of proteins and peptides. Third, it is not very potent, meaning that it has a relatively low affinity for binding to molecules.

Future Directions

Despite its limitations, 2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-[2-(thiophen-2-yl)ethyl]acetamide has a wide range of potential applications in scientific research. Potential future directions for 2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-[2-(thiophen-2-yl)ethyl]acetamide include its use as a drug target, a biochemical catalyst, and a modulator of cell signaling. Additionally, 2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-[2-(thiophen-2-yl)ethyl]acetamide could be used to study the effects of various drugs, hormones, and neurotransmitters on the body. Furthermore, 2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-[2-(thiophen-2-yl)ethyl]acetamide could be used to study the effects of various metals and toxins on the body. Finally, 2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-[2-(thiophen-2-yl)ethyl]acetamide could be used to develop new drugs and drug delivery systems.

Synthesis Methods

2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-[2-(thiophen-2-yl)ethyl]acetamide can be synthesized in a two-step process. The first step involves the reaction of 3,5-dimethyl-1H-pyrazole-1-carbaldehyde with ethyl thiophene-2-carboxylate in the presence of a base such as sodium hydroxide. This reaction yields a compound known as 2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-[2-(thiophen-2-yl)ethyl]acetamide. The second step involves the reaction of this compound with an amine base such as triethylamine, which results in the formation of the desired 2-(3,5-dimethyl-1H-pyrazol-1-yl)-N-[2-(thiophen-2-yl)ethyl]acetamide.